(5-Chlorothiophen-2-yl)(3-(pyrimidin-4-yloxy)piperidin-1-yl)methanone

• IUPAC Name: (5-chlorothiophen-2-yl)-(3-pyrimidin-4-yloxypiperidin-1-yl)methanone
• InChI: InChI=1S/C14H14ClN3O2S/c15-12-4-3-11(21-12)14(19)18-7-1-2-10(8-18)20-13-5-6-16-9-17-13/h3-6,9-10H,1-2,7-8H2
• InChI Key: FNKBHKBEOXNJTL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=C(S2)Cl)OC3=NC=NC=C3
• Molecular Formula: C14H14ClN3O2S
• Molecular Weight: 323.8 g/mol

Description

Synthesis Analysis

While the exact synthesis process for this compound is not available, a related compound, N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives, has been synthesized using piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives.

Scientific Research Applications

Metabolism and Disposition in Humans

• ErbB/Vascular Endothelial Growth Factor Receptor Inhibitor Metabolism : A study detailing the metabolism and disposition of an oral selective inhibitor targeting human epidermal growth factor receptors and vascular endothelial growth factor receptors showcases the extensive metabolic pathways involved in processing complex organic molecules, including oxidation reactions and glucuronidation. This research provides insight into how compounds with specific structural features are metabolized in the human body (Christopher et al., 2010).

Neuropharmacology and Toxicology

• Nociceptin/Orphanin FQ Peptide Receptor Antagonism : Research on LY2940094, a novel NOP antagonist, elucidates the role of structural analogs in modulating receptor occupancy and pharmacodynamics, illustrating the potential applications in treating conditions like obesity, eating disorders, and depression. This study emphasizes the importance of understanding receptor interactions and systemic effects for compounds targeting specific neurological pathways (Raddad et al., 2016).

Environmental Exposure and Toxicology

• Organophosphorus and Pyrethroid Pesticide Exposure : An investigation into the environmental exposure to neurotoxic insecticides in children demonstrates the significance of monitoring and understanding the health implications of chemical compounds present in the environment. This study provides a framework for assessing exposure risks and developing public health policies (Babina et al., 2012).